Cas no 19186-97-1 (tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate)

• Product Name: tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate
• CAS No: 19186-97-1
• MF: C₁₅H₂₄Br₉O₄P
• MW: 1018.4584197998
• MDL: MFCD03092950
• CID: 51243
• PubChem ID: 3015044
• Update Time: 2025-08-05

tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate Chemical and Physical Properties

Names and Identifiers

• Tris(1,1,3-tribromo-2,2-dimethylpropyl) phosphate
• Tris(tribromoneopentyl) phosphate
• Tris(tribromoneopenthyl)phosphate
• 1-PROPANOL, 3-BROMO-2,2-BIS(BROMOMETHYL)-, PHOSPHATE(3:1)
• 3-bromo-2,2-bis(bromomethyl)-1-propanophosphate(3:1)
• 1-Propanol, 3-bromo-2,2-bis(bromomethyl)-, phosphate
• 3-bromo-2,2-bis(bromomethyl)-1-propano phosphate
• FR-680
• Triisopropylsilane
• tris(Tribromoneopentyl) phosphate (TTBNP)
• 2,2-Bis-(bromomethyl)-3-bromo-1-propanol phosphate
• Tris(tribomoneopentyl) phosphate
• Tri(tribromoneopenthyl) phosphate
• Tris[3-bromo-2,2-bis(bromomethyl)propyl]phosphate
• DTXSID0058691
• Tri(3-bromo-2,2-bis(bromomethyl)propyl)phosphate.
• PB 370
• 19186-97-1
• CS-0211015
• FT-0609183
• tris[3-bromo-2,2-bis(bromomethyl)propyl] phosphate
• AKOS015896117
• 1-Propanol, 3-bromo-2,2-bis(bromomethyl)-, 1,1',1''-phosphate
• TRI(3-BROMO-2,2-BIS(BROMOMETHYL)PROPYL)PHOSPHATE
• EC 606-254-4
• Flame Cut 175
• CR 900
• Tris (tri Bromoneopenthyl) phosphate
• Kronitex PB 370
• FR 370
• NS00002527
• tris(3-bromo-2,2-bis(bromomethyl)propyl) phosphate
• SCHEMBL34476
• MFCD03092950
• Tris(tribromoneopentyl)phosphate
• Reoflam FR 370
• JCQ65AV6GN
• 1-Propanol, 3-bromo-2,2-bis(bromomethyl)-, phosphate (3:1)
• TPB 3070
• UNII-JCQ65AV6GN
• tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate
• BHYQWBKCXBXPKM-UHFFFAOYSA-N
• A11366

• MDL： MFCD03092950
• Inchi： 1S/C15H24Br9O4P/c16-1-13(2-17,3-18)10-26-29(25,27-11-14(4-19,5-20)6-21)28-12-15(7-22,8-23)9-24/h1-12H2
• InChI Key： BHYQWBKCXBXPKM-UHFFFAOYSA-N
• SMILES： BrCC(CBr)(CBr)COP(=O)(OCC(CBr)(CBr)CBr)OCC(CBr)(CBr)CBr

Computed Properties

• Exact Mass: 158.14900
• Monoisotopic Mass: 1009.406259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 6.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.6±0.1 g/cm3
• Melting Point: 182-184°C
• Boiling Point: 350.9±22.0 °C at 760 mmHg
• Flash Point: 166.0±22.3 °C
• PSA: 0.00000
• LogP: 3.44350
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate

Tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate: A Comprehensive Overview

Tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate, with the CAS number 19186-97-1, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This organophosphate derivative is characterized by its unique molecular structure, which includes multiple bromine atoms and a phosphate group. The compound's stability and reactivity make it a valuable candidate for various industrial and research applications.

The molecular structure of Tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate consists of a central phosphate group bonded to three 1,1,3-tribromo-2,2-dimethylpropyl groups. This arrangement imparts a high degree of lipophilicity and thermal stability to the compound, making it suitable for use in formulations that require resistance to degradation under harsh conditions. The presence of multiple bromine atoms also contributes to its chemical reactivity, enabling it to participate in various synthetic pathways.

In recent years, Tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate has been extensively studied for its potential applications in the pharmaceutical industry. Researchers have been particularly interested in its role as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The compound's ability to undergo selective reactions with other molecules makes it a versatile tool for constructing complex organic structures. This has led to its incorporation into multi-step synthetic routes that yield high-value pharmaceutical compounds.

One of the most compelling aspects of Tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate is its potential as a flame retardant. The high bromine content in its structure allows it to effectively disrupt combustion processes by releasing brominated radicals that inhibit chain reactions. This property has made it a popular choice for use in polymers and other materials where fire safety is a critical concern. Recent studies have demonstrated its efficacy in reducing the flammability of various substrates without compromising their mechanical or thermal properties.

The compound's applications extend beyond pharmaceuticals and flame retardants. It has also been explored as a component in specialty coatings and adhesives due to its ability to enhance material durability and resistance to environmental factors. The interactions between Tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate and other polymer matrices have been thoroughly investigated to optimize these properties. Such research is crucial for developing advanced materials that meet the demands of modern industries.

In the realm of environmental science, the behavior of Tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate in ecosystems has been a subject of interest. While its high stability contributes to its utility in industrial applications, it also raises questions about its persistence and potential impact on aquatic environments. Researchers are employing advanced analytical techniques to monitor its degradation pathways and assess its ecological footprint. These efforts are essential for ensuring that the benefits of using this compound are balanced against environmental considerations.

The synthesis of Tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate represents another area of active investigation. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes. These improvements have not only reduced costs but also minimized waste generation during manufacturing. Such innovations are vital for making the compound more accessible for widespread use while adhering to sustainable practices.

The safety profile of Tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to understand its effects on human health and the environment. These studies have provided valuable insights into safe handling procedures and exposure limits. By adhering to regulatory guidelines and best practices, manufacturers can ensure that the risks associated with this compound are effectively managed.

The future prospects of Tris(1,1,3-Tribromo-2,2-dimethylpropyl)phosphate are promising as research continues to uncover new applications and refine existing ones. The compound's unique properties make it a valuable asset in multiple domains, from pharmaceuticals to advanced materials science. As scientists delve deeper into its potential uses and mechanisms of action，it is likely that even more innovative applications will emerge.